Cas no 1805553-01-8 (5-Bromo-1-fluoro-2-iodo-3-methylbenzene)

• Product Name: 5-Bromo-1-fluoro-2-iodo-3-methylbenzene
• CAS No: 1805553-01-8
• MF: C₇H₅BrFI
• MW: 314.921477079391
• CID: 4706933
• PubChem ID: 89935328
• Update Time: 2025-07-31

5-Bromo-1-fluoro-2-iodo-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-fluoro-2-iodo-3-methylbenzene
• 5-Bromo-1-fluoro-2-iodo-3-methyl-benzene
• 5-Bromo-3-fluoro-2-iodotoluene
• F88680
• 1805553-01-8
• MFCD28739626
• BS-35440
• SCHEMBL15430818

• Inchi： 1S/C7H5BrFI/c1-4-2-5(8)3-6(9)7(4)10/h2-3H,1H3
• InChI Key： GXDXLDBULRQIFV-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1C)Br)F

Computed Properties

• Exact Mass: 313.86034g/mol
• Monoisotopic Mass: 313.86034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.7